Cas no 5145-65-3 (1H-Pyrrole, 1-benzoyl-)

• Product Name: 1H-Pyrrole, 1-benzoyl-
• CAS No: 5145-65-3
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 362251
• PubChem ID: 640314
• Update Time: 2025-05-23

1H-Pyrrole, 1-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-benzoyl-
• SCHEMBL946095
• 5145-65-3
• phenyl-pyrrol-1-ylmethanone
• phenyl(pyrrol-1-yl)methanone
• phenyl(1H-pyrrol-1-yl)methanone
• 1-benzoyl-1H-pyrrole
• 10022-83-0
• InChI=1/C11H9NO/c13-11(12-8-4-5-9-12)10-6-2-1-3-7-10/h1-9
• 1-benzoylpyrrole
• G66071
• n-benzoyl pyrrole

• Inchi： 1S/C11H9NO/c13-11(12-8-4-5-9-12)10-6-2-1-3-7-10/h1-9H
• InChI Key： JAFHHNYLLHRTIT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C=CC=C1

Computed Properties

• Exact Mass: 171.06847
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1H-Pyrrole, 1-benzoyl-

Introduction to CAS No 5145-65-3: 1H-Pyrrole, 1-benzoyl-

The compound with CAS No 5145-65-3, commonly referred to as 1H-Pyrrole, 1-benzoyl-, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with a benzoyl group. The benzoyl group introduces aromaticity and enhances the molecule's stability, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 1H-Pyrrole, 1-benzoyl- in drug discovery and materials development. Researchers have explored its ability to act as a precursor for more complex structures, such as polypyrroles and other conjugated polymers. These materials exhibit promising electronic properties, making them candidates for use in organic electronics and sensors.

The synthesis of CAS No 5145-65-3 typically involves a Friedländer-type cyclization reaction or other condensation processes. These methods allow for the controlled formation of the pyrrole ring with the benzoyl substituent. The choice of synthetic pathway depends on the desired purity and scalability of the process.

In terms of applications, 1H-Pyrrole, 1-benzoyl- has shown promise in the development of advanced materials. For instance, its derivatives have been investigated for use in flexible electronics and bioelectronic devices due to their excellent charge transport properties. Additionally, this compound serves as an intermediate in the synthesis of various pharmaceutical agents, where its aromaticity and conjugation play crucial roles.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic structure of CAS No 5145-65-3. Density functional theory (DFT) calculations have revealed insights into its π-conjugation and charge distribution, which are critical for its performance in electronic applications. These findings have paved the way for further optimization of its properties through functionalization.

The integration of 1H-Pyrrole, 1-benzoyl- into polymer systems has also been a focal point of recent research. By incorporating this molecule into polymeric frameworks, scientists aim to develop materials with tailored mechanical and electrical properties. Such materials could find applications in energy storage devices, wearable technology, and advanced coatings.

In conclusion, CAS No 5145-65-3, or 1H-Pyrrole, 1-benzoyl-, stands as a pivotal compound in modern chemistry due to its structural versatility and functional diversity. Its role as both a building block and a functional material highlights its significance across multiple disciplines. As research continues to uncover new applications and optimize its properties, this compound is poised to make even greater contributions to science and technology.